![molecular formula C13H18N6O2 B2385810 2-oxo-N-{[1-(pyrimidin-2-yl)pyrrolidin-2-yl]methyl}imidazolidine-1-carboxamide CAS No. 2097930-01-1](/img/structure/B2385810.png)
2-oxo-N-{[1-(pyrimidin-2-yl)pyrrolidin-2-yl]methyl}imidazolidine-1-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
The compound is a derivative of aminopyrimidine , which is a class of compounds that are of biological interest .
Synthesis Analysis
There are some references to the synthesis of related compounds , but specific details about the synthesis of “2-oxo-N-{[1-(pyrimidin-2-yl)pyrrolidin-2-yl]methyl}imidazolidine-1-carboxamide” are not available.Scientific Research Applications
DNA Interaction and Gene Expression Control
- DNA Sequence Targeting : Certain compounds containing elements similar to the queried compound have been shown to target specific DNA sequences, especially in the minor groove, and can control gene expression. This capability is being explored for potential medicinal applications, such as treating diseases including cancer (Chavda et al., 2010).
Medicinal Chemistry and Drug Design
- Androgen Receptor Antagonism : Modifications of imidazo[1,2-a]pyrimidine, structurally related to the compound , have been studied for their role as androgen receptor antagonists. This research is particularly relevant in developing treatments for prostate cancer (Linton et al., 2011).
- Antiviral Agents : Imidazo[1,2-a]pyridine derivatives, which share structural similarities with the queried compound, have been designed and tested as antirhinovirus agents (Hamdouchi et al., 1999).
Cellular Permeability Studies
- Cellular Permeability of DNA-Binding Compounds : Studies have investigated the cellular permeability of Pyrrole-imidazole polyamides, which are chemically related to the compound . These studies are crucial for understanding how such compounds can be effectively used in gene therapy (Liu & Kodadek, 2009).
Miscellaneous Applications
- Synthetic Methodology Development : Research has been conducted on the synthesis of compounds structurally related to 2-oxo-N-{[1-(pyrimidin-2-yl)pyrrolidin-2-yl]methyl}imidazolidine-1-carboxamide. This includes developing new synthetic methodologies for related heterocyclic compounds, which is important for pharmaceutical development (Herath et al., 2010).
properties
IUPAC Name |
2-oxo-N-[(1-pyrimidin-2-ylpyrrolidin-2-yl)methyl]imidazolidine-1-carboxamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H18N6O2/c20-12-16-6-8-19(12)13(21)17-9-10-3-1-7-18(10)11-14-4-2-5-15-11/h2,4-5,10H,1,3,6-9H2,(H,16,20)(H,17,21) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QATNQNCIBJVIHC-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(N(C1)C2=NC=CC=N2)CNC(=O)N3CCNC3=O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H18N6O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
290.32 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.